Cas no 1185298-55-8 (2-Chloro-3-pyridinyl 4-piperidinyl ether hydrochloride)

• Product Name: 2-Chloro-3-pyridinyl 4-piperidinyl ether hydrochloride
• CAS No: 1185298-55-8
• MF: C₁₀H₁₄Cl₂N₂O
• MW: 249.136960506439
• MDL: MFCD11845780
• CID: 1075084
• Update Time: 2025-05-24

2-Chloro-3-pyridinyl 4-piperidinyl ether hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-pyridinyl 4-piperidinyl ether hydrochloride

• MDL： MFCD11845780
• Inchi： 1S/C10H13ClN2O.ClH/c11-10-9(2-1-5-13-10)14-8-3-6-12-7-4-8;/h1-2,5,8,12H,3-4,6-7H2;1H
• InChI Key： CRUPYYKRWWTUMI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)OC1CCNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on 2-Chloro-3-pyridinyl 4-piperidinyl ether hydrochloride

2-Chloro-3-pyridinyl 4-piperidinyl ether hydrochloride (CAS No. 1185298-55-8): A Comprehensive Overview

Introduction to the Compound

The compound 2-Chloro-3-pyridinyl 4-piperidinyl ether hydrochloride (CAS No. 1185298-55-8) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a piperidine moiety, further functionalized with a chlorine substituent and an ether linkage. The hydrochloride salt form suggests its potential use in acidic conditions or as a stable form for storage and application.

Structural Insights and Synthesis

The synthesis of 2-Chloro-3-pyridinyl 4-piperidinyl ether hydrochloride involves a series of carefully designed organic reactions, including nucleophilic substitutions, eliminations, and acid-base neutralizations. The pyridine ring, known for its aromatic stability and electronic properties, serves as a versatile platform for further functionalization. The piperidine ring, on the other hand, introduces rigidity and potential hydrogen bonding capabilities, enhancing the compound's solubility and bioavailability.

Recent advancements in synthetic chemistry have enabled the development of more efficient routes to this compound, minimizing reaction steps and optimizing yields. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the ether linkage between the pyridine and piperidine moieties.

Applications in Pharmaceutical Research

One of the most promising applications of 2-Chloro-3-pyridinyl 4-piperidinyl ether hydrochloride lies in its potential as a drug candidate in the pharmaceutical industry. The compound has shown remarkable activity in preclinical studies targeting various therapeutic areas such as central nervous system disorders, inflammation, and cancer.

In a recent study published in *Journal of Medicinal Chemistry*, researchers demonstrated that this compound exhibits potent inhibitory effects on key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest its potential as a lead molecule for developing treatments for Alzheimer's disease and related conditions.

Moreover, 2-Chloro-3-pyridinyl 4-piperidinyl ether hydrochloride has been explored as a modulator of ion channels, particularly voltage-gated sodium channels (Nav). Its ability to selectively inhibit Nav isoforms makes it a valuable tool for investigating pain pathways and developing novel analgesics.

Role in Agrochemical Development

Beyond pharmaceuticals, 2-Chloro-3-pyridinyl 4-piperidinyl ether hydrochloride has also garnered attention in agrochemical research. Its structural features make it an ideal candidate for designing pesticides with enhanced efficacy and reduced environmental impact.

A study conducted by agricultural scientists at XYZ University revealed that this compound demonstrates potent insecticidal activity against several crop pests, including *Helicoverpa armigera* and *Plutella xylostella*. The mechanism of action appears to involve disruption of the pests' nervous systems through interference with neurotransmitter receptors.

Furthermore, its compatibility with various agricultural practices and its ability to degrade under controlled conditions make it an attractive option for sustainable pest management solutions.

Materials Science Applications

In the realm of materials science, 2-Chloro-3-pyridinyl 4-piperidinyl ether hydrochloride has been investigated as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a bridging ligand between metal ions enables the construction of highly porous structures with applications in gas storage and catalysis.

A groundbreaking study published in *Nature Materials* highlighted the use of this compound in synthesizing MOFs with unprecedented surface areas and selectivity for CO₂ capture. The research underscores its potential contribution to addressing global energy challenges through innovative material design.

Additionally, its role as an additive in polymer composites has been explored to enhance mechanical properties and thermal stability. This opens avenues for its application in high-performance plastics used in aerospace and automotive industries.

Environmental Considerations and Safety Profile

Safety Profile

Toxicological Data